2-Amino-2-(3-bromophenyl)acetamide
Overview
Description
“2-Amino-2-(3-bromophenyl)acetamide” is a chemical compound with the molecular formula C8H9BrN2O . It has an average mass of 229.08 Da . This compound is a derivative of acetamide, which is an organic compound that acts as the simplest amide derived from acetic acid .
Molecular Structure Analysis
The molecular structure of “2-Amino-2-(3-bromophenyl)acetamide” consists of a bromophenyl group attached to an acetamide group . The compound has a bromine atom attached to the phenyl ring, which is then connected to the acetamide group .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-Amino-2-(3-bromophenyl)acetamide” include a molecular weight of 229.08 Da . The compound is a powder at room temperature .
Scientific Research Applications
Drug Synthesis
2-Amino-2-(3-bromophenyl)acetamide is used in the synthesis of various drugs . Its unique structure allows it to be a crucial component in the creation of new pharmaceutical compounds.
Organic Transformations
This compound plays a significant role in organic transformations . Organic transformations are reactions in which one organic molecule transforms into another. They are crucial in the development of new synthetic methods and strategies.
Antimicrobial Applications
Derivatives of 2-Amino-2-(3-bromophenyl)acetamide have shown promising antimicrobial activity . These derivatives have been effective against both Gram-positive and Gram-negative bacterial species .
Antiproliferative Applications
The compound’s derivatives have also demonstrated antiproliferative properties . This means they can inhibit cell growth, making them potential candidates for cancer treatment .
Computational Chemistry Applications
2-Amino-2-(3-bromophenyl)acetamide can be used in computational chemistry applications . Computational chemistry uses computer simulation to assist in solving chemical problems. It uses methods of theoretical chemistry, incorporated into efficient computer programs, to calculate the structures and properties of molecules and solids.
Material Science Research
The compound is used in material science research . Material science involves the discovery and design of new materials, with an emphasis on solids. The innovative structure of 2-Amino-2-(3-bromophenyl)acetamide can contribute to the development of new materials .
Chromatography
2-Amino-2-(3-bromophenyl)acetamide can be used in chromatography . Chromatography is a laboratory technique for the separation of a mixture into its individual components. This compound can play a role in the development of new chromatographic methods .
Bulk Manufacturing
This compound is used in bulk manufacturing . It can be produced in large quantities, which is essential for its use in various applications, including drug synthesis and organic transformations .
Safety and Hazards
The safety data sheet for acetamide, a related compound, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is suspected of causing cancer . Precautionary measures include obtaining special instructions before use, not handling until all safety precautions have been read and understood, using personal protective equipment as required, and storing locked up .
Mechanism of Action
Target of Action
The primary targets of 2-Amino-2-(3-bromophenyl)acetamide are currently unknown. This compound may have potential interactions with multiple receptors, similar to other indole derivatives
Mode of Action
It is possible that it interacts with its targets in a manner similar to other indole derivatives, which are known to bind with high affinity to multiple receptors . The compound may induce changes in the target cells, leading to various biological effects.
Biochemical Pathways
Indole derivatives, which share a similar structure, are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities
Result of Action
Given the broad spectrum of biological activities exhibited by similar indole derivatives , it is possible that this compound may have diverse effects at the molecular and cellular level.
properties
IUPAC Name |
2-amino-2-(3-bromophenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9BrN2O/c9-6-3-1-2-5(4-6)7(10)8(11)12/h1-4,7H,10H2,(H2,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KNVHYQXHBGNHLQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Br)C(C(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9BrN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001303641 |
Source
|
| Record name | α-Amino-3-bromobenzeneacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001303641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-2-(3-bromophenyl)acetamide | |
CAS RN |
1105679-26-2 |
Source
|
| Record name | α-Amino-3-bromobenzeneacetamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1105679-26-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | α-Amino-3-bromobenzeneacetamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001303641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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